Cas no 12045-78-2 (Potassium tetraborate tetrahydrate)

• Product Name: Potassium tetraborate tetrahydrate
• CAS No: 12045-78-2
• MF: B₄H₈K₂O₁₁
• MW: 305.4975233078
• CID: 86613
• PubChem ID: 24898701
• Update Time: 2025-07-31

Potassium tetraborate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Potassium tetraborate tetrahydrate
• DIPOTASSIUM TETRABORATE TETRAHYDRATE
• POTASSIUM TETRABORATE
• POTASSIUM TETRABORATE-4-HYDRATE
• POTASSIUM BORATE TETRAHYDRATE
• POTASSIUM BIBORATE TETRAHYDRATE
• Boricacid,dipotassiumsalttetrahydrate
• Potassium tetraborate hydrate
• Dipotassium tetraborate
• Potassium biborate
• undecapotassium,tetraborate,tetrahydrate
• KB4(potasium tetraborate)
• Boric acid,dipotassium salt tetrahydrate
• POTASSIUM TETRABORATE TETRAHYDRATE*SIGMA ULTRA
• Potassium tetraborate tetrahydrate, 99.5%
• Potassiumborate4H2O
• POTASSIUM TETRABORATE 4 H2O
• Potassiumtetraboratetetrahydrate,99+%
• Boron potassium oxide (B4K2O7), tetrahydrate
• POTASSIUMBORATE,GRANULAR

• MDL： MFCD00149924
• Inchi： 1S/B4O7.2K.4H2O/c5-1-8-3-10-4(11-3)9-2(6)7;;;;;;/h;;;4*1H2/q-2;2*+1;;;;
• InChI Key： FZICZLCGJZRAHS-UHFFFAOYSA-N
• SMILES： B1(OB([O-])[O-])OB(OB=O)O1.O.O.O.O.[K+].[K+]

Computed Properties

• Exact Mass: 306.97900
• Monoisotopic Mass: 170.000015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Topological Polar Surface Area: 73.2

Experimental Properties

• Color/Form: Colourless monoclinic columnar crystals.
• Density: 1,74 g/cm3
• Melting Point: 850 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: pH(10g/l, 25℃) : 9.0～9.4
• Solubility: H2O: 1M20°Cclear, colorless
• Water Partition Coefficient: Soluble in water
• PSA: 137.03000
• LogP: -2.67810
• Solubility: dissolve in water
• Merck: 14,7680

Potassium tetraborate tetrahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds